5-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)thiophene-3-carboxylic acid

• IUPAC Name: 5-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)thiophene-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4S2/c16-14(17)12-7-13(20-9-12)21(18,19)15-6-5-10-3-1-2-4-11(10)8-15/h1-4,7,9H,5-6,8H2,(H,16,17)
• InChI Key: XYCHCSLSTDVJRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC(=CS3)C(=O)O
• Molecular Formula: C14H13NO4S2
• Molecular Weight: 323.4 g/mol

Description

5-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)thiophene-3-carboxylic acid is a compound that belongs to the class of organic compounds known as 1,2,3,4-tetrahydroisoquinolines. It has a molecular weight of 323.39.

Synthesis Analysis

The synthesis of this compound involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives. The alcohol on the resulting intermediate was converted to an alkyl chloride using SOCl2, which was then used to alkylate various amines to yield the final compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring sulfonylated at the 2-position and carboxylated at the 3-position. Attached to the sulfonyl group is a 1,2,3,4-tetrahydroisoquinoline ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include cyclization, dehydration, and alkylation. The alcohol on the resulting intermediate was converted to an alkyl chloride using SOCl2, which was then used to alkylate various amines to yield the final compounds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 323.39.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, 1,2,3,4-tetrahydroisoquinoline based compounds are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders.

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

1,2,3,4-Tetrahydroisoquinoline based compounds have garnered a lot of attention in the scientific community due to their diverse biological activities against various infective pathogens and neurodegenerative disorders. This has resulted in the development of novel 1,2,3,4-tetrahydroisoquinoline analogs with potent biological activity. Future research may focus on further exploring the biological potential of these analogs and their mechanism of action.